Cas no 91659-15-3 (Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-)
91659-15-3 structure
Product Name:Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-
CAS No:91659-15-3
MF:C7H4ClFO3
MW:190.556264877319
CID:4315067
PubChem ID:156812630
Update Time:2025-04-24
Benzoic acid, 2-chloro-4-fluoro-5-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-chloro-4-fluoro-5-hydroxy-
- 2-Chloro-4-fluoro-5-hydroxybenzoic acid
- DTXSID901279475
- MFCD32696816
- SCHEMBL23706639
- 91659-15-3
-
- Inchi: 1S/C7H4ClFO3/c8-4-2-5(9)6(10)1-3(4)7(11)12/h1-2,10H,(H,11,12)
- InChI Key: MAPYQXBFEPNRLV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(O)=C(F)C=C1Cl
Computed Properties
- Exact Mass: 189.9832998Da
- Monoisotopic Mass: 189.9832998Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57.5Ų
Benzoic acid, 2-chloro-4-fluoro-5-hydroxy- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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